(2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol

• Molecular Formula: C4H7N3S
• Molecular Weight: 129.19 g/mol
• IUPAC Name: (2-methyltriazol-4-yl)methanethiol
• InChI: InChI=1S/C4H7N3S/c1-7-5-2-4(3-8)6-7/h2,8H,3H2,1H3
• InChI Key: BWFCCPQIYZEAKN-UHFFFAOYSA-N
• Canonical SMILES: CN1N=CC(=N1)CS

Description

(2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol is a heterocyclic compound featuring a 1,2,3-triazole ring substituted with a methyl group at the 2-position and a methanethiol (-CH₂SH) moiety at the 4-position. The 1,2,3-triazole core is aromatic, conferring stability and enabling π-π interactions, while the thiol group introduces nucleophilic and redox-active properties. This compound is of interest in medicinal chemistry and materials science due to its dual functionality (triazole for coordination, thiol for reactivity) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol typically involves the cycloaddition of azides and alkynes, a reaction known as the “click” chemistry approach. One common method involves the reaction of 2-methyl-2H-1,2,3-triazole with methanethiol under controlled conditions. The reaction is usually carried out in the presence of a copper catalyst, such as copper(I) iodide, in a solvent like dimethyl sulfoxide at room temperature .

Industrial Production Methods

Industrial production of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol may involve large-scale synthesis using similar click chemistry techniques. The process can be optimized by using cost-effective catalysts and solvents, and by improving reaction yields through process engineering .

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Cycloaddition: The compound can undergo further cycloaddition reactions to form more complex heterocycles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or iodine can be used for oxidation reactions.

Substitution: Nucleophiles like amines or halides can react with the triazole ring under basic conditions.

Cycloaddition: Azides and alkynes can be used in the presence of copper catalysts for further cycloaddition reactions.

Major Products Formed

Disulfides: Formed from the oxidation of the thiol group.

Substituted Triazoles: Formed from nucleophilic substitution reactions.

Complex Heterocycles: Formed from further cycloaddition reactions.

Scientific Research Applications

Chemistry

(2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol is used as a building block in organic synthesis to create more complex molecules. Its unique structure allows for the formation of diverse chemical entities through various reactions .

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It can be used to design inhibitors for specific enzymes or as a ligand in coordination chemistry .

Medicine

Its triazole ring is a common motif in many pharmaceuticals, and the thiol group can interact with biological targets .

Industry

In industrial applications, (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol can be used in the synthesis of materials with specific properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol involves its interaction with molecular targets through its thiol and triazole groups. The thiol group can form covalent bonds with cysteine residues in proteins, while the triazole ring can participate in hydrogen bonding and π-π interactions with aromatic residues . These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs: Thioesters and Substitution Patterns

Thioester derivatives of triazole-containing compounds are common synthetic targets. Key analogs include:

Compound Name	CAS Number	Functional Group	Purity	Reference
S-((2-Methyl-2H-1,2,3-triazol-4-yl)methyl) ethanethioate	91616-08-9	Thioester	97%
S-(1-Methyl-1H-1,2,3-triazol-4-yl) ethanethioate	106134-71-8	Thioester	97%

Key Differences :

• Substitution Position : The 2-methyl vs. 1-methyl substitution alters the triazole ring's tautomerism and electronic properties. The 2-methyl group in the target compound may stabilize the thiolate anion better than the 1-methyl analog due to resonance effects .
• Functional Group : The free thiol in (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol is more nucleophilic and prone to oxidation compared to thioesters, which are electrophilic at the carbonyl carbon .

Physical and Supramolecular Properties

• Crystal Packing: reveals that triazole derivatives with methanone substituents (e.g., 5-(4-methoxyphenyl)-2-methyl-2H-1,2,3-triazol-4-ylmethanone) exhibit hydrogen bonding (C-H···O) and π-stacking. For the target compound, the thiol group may engage in S-H···N hydrogen bonds with the triazole ring, influencing crystallinity .
• Solubility : Thiols generally exhibit lower aqueous solubility than thioesters due to reduced polarity, though this is speculative without experimental data.

Biological Activity

(2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol is a heterocyclic compound belonging to the triazole family, which has garnered attention due to its potential biological activities. This article explores its biological activity, focusing on its antimicrobial and anticancer properties, supported by various research findings and data.

Chemical Structure

The compound features a triazole ring with a methyl group and a thiol group attached to a methylene bridge. This unique structure contributes to its reactivity and potential biological effects.

Antimicrobial Activity

Research has indicated that triazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that various 1,2,3-triazoles can inhibit the growth of bacteria and fungi. The specific compound (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol has been evaluated for its efficacy against several pathogens.

Table 1: Antimicrobial Activity of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Candida albicans	4 µg/mL

These results suggest that (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol possesses promising antimicrobial activity, particularly against fungal strains.

Anticancer Activity

The anticancer potential of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol has been explored in various studies. Triazole derivatives have been shown to interfere with cancer cell proliferation and induce apoptosis.

Case Studies

• Study on Human Cancer Cell Lines : A study evaluated the effects of triazole derivatives on a panel of human cancer cell lines. The compound exhibited cytotoxicity against several lines:
  • MCF-7 (breast cancer) : IC50 = 19.6 µM
  • A498 (renal cancer) : IC50 = 15.0 µM
  The mechanism of action was linked to the induction of apoptosis through the modulation of apoptotic proteins such as Bcl-2 and Bax .
• Molecular Docking Studies : In silico studies indicated that (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol could effectively bind to tubulin sites, disrupting microtubule formation essential for cancer cell division .

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cancer Cell Line	IC50 (µM)
MCF-7	19.6
A498	15.0
HCT116	12.5

The biological activity of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol is attributed to its ability to interact with specific molecular targets:

• Inhibition of Enzymatic Activity : The thiol group can form covalent bonds with active sites of enzymes involved in cell proliferation.
• Induction of Oxidative Stress : It may induce reactive oxygen species (ROS) accumulation in cells leading to oxidative damage and apoptosis .

Q & A

Q. What are the common synthetic routes for (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol, and how can reaction conditions be optimized?

The synthesis typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole core, followed by functionalization of the thiol group. Key steps include:

• Using propargyl derivatives for cycloaddition with methyl azides (e.g., methyl azide derivatives as in ).
• Thiol introduction via nucleophilic substitution or reduction of disulfide precursors. Optimization involves controlling temperature (60–80°C for CuAAC) and solvent polarity (e.g., DMF or THF) to minimize byproducts. Purity is enhanced via column chromatography with silica gel (ethyl acetate/hexane gradients) .

Q. How can the purity and structural integrity of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol be confirmed?

• Elemental analysis : Compare theoretical vs. experimental C, H, N, and S percentages (e.g., using a CHNS analyzer, as in ).
• Mass spectrometry : High-resolution ESI-MS to confirm the exact mass (e.g., calculated for C₅H₈N₄S: 148.047 g/mol) .
• NMR spectroscopy : ¹H/¹³C NMR to verify triazole ring protons (δ 7.5–8.0 ppm) and thiol proton (δ 1.5–2.0 ppm, if protected).

Q. What are the best practices for crystallizing (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol?

• Use slow evaporation in mixed solvents (e.g., methanol/dichloromethane) to grow single crystals.
• For structural refinement, employ SHELXL ( ) to model anisotropic displacement parameters and validate using R-factors (<5%). Visualization tools like ORTEP-3 ( ) aid in interpreting thermal ellipsoids and hydrogen-bonding networks .

Advanced Research Questions

Q. How does the electronic structure of (2-Methyl-2H-1,2,3-triazol-4-yl)methanethiol influence its reactivity?

• Computational studies : DFT calculations (B3LYP/6-311++G**) can map frontier molecular orbitals to predict nucleophilic sites (e.g., sulfur in thiol group).
• Experimental validation : React with electrophiles (e.g., alkyl halides) under inert atmospheres to track thiolate formation via UV-Vis or Raman spectroscopy .

Q. What strategies elucidate the thiol group’s role in biological interactions?

• Thiol-blocking assays : Treat with iodoacetamide to alkylate free thiols, then assess changes in enzyme inhibition (e.g., monoamine oxidase assays, as in ).
• X-ray crystallography : Co-crystallize with target proteins (e.g., MAO-B) to resolve binding modes. Use SHELXPRO ( ) for macromolecular refinement .

Q. How can computational modeling predict environmental degradation pathways?

• Molecular dynamics simulations : Simulate hydrolysis or oxidation in aqueous environments (AMBER or GROMACS force fields).
• Experimental validation : Expose to UV light or microbial cultures (e.g., from marine samples in ) and track degradation via GC-MS. Compare with predicted intermediates (e.g., sulfonic acid derivatives) .

Methodological Notes

• Crystallography : For twinned crystals, use SHELXL’s TWIN/BASF commands ().
• Biological assays : Include positive controls (e.g., known MAO inhibitors) and validate via dose-response curves (IC₅₀ calculations) .
• Environmental studies : Calibrate GC-MS with methanethiol standards () to ensure quantification accuracy.